436-77-1

Fangchinoline

In Stock

• CAS RN:
• 436-77-1

• Formula:
• C37H40N2O6

• InChI:
• InChI=1S/C37H40N2O6/c1-38-14-12-24-19-31(42-4)33-21-27(24)28(38)16-22-6-9-26(10-7-22)44-32-18-23(8-11-30(32)41-3)17-29-35-25(13-15-39(29)2)20-34(43-5)36(40)37(35)45-33/h6-11,18-21,28-29,40H,12-17H2,1-5H3/t28-,29-/m0/s1

• InChIKey:
• IIQSJHUEZBTSAT-VMPREFPWSA-N

• Fangchinoline is an alkaloid that has been found in S. tetrandrae and has diverse biological activities, including anti-inflammatory, neuroprotective, and anticancer properties. It inhibits the activity of sheep COX and decreases IL-6-induced proliferation of MH60 mouse hybridoma cells with IC50 values of 129 and 3.7 µM, respectively. Fangchinoline (1 and 10 µM) reduces cyanide-induced increases in secreted glutamate levels and cell death in primary neonatal rat cerebellar granule neurons. It decreases proliferation of PC3 human prostate cancer cells by 63 and 86% when used at concentrations of 20 and 30 µM, respectively. Fangchinoline reduces tumor growth in a PC3 mouse xenograft model when administered at a dose of 5 mg/kg per day for 12 days.
  A bisbenzylisoquinoline alkaloid found in Stephania tetrandra.
  Fangchinoline is a bisbenzylisoquinoline alkaloid tha...

Ethyl 2-[(2-acetyloxybenzoyl)amino]-4-thiophen-2-ylthiophene-3-carboxylate

• CAS RN:
• 461436-77-1

• Formula:
• C20H17NO5S2

• InChI:
• InChI=1S/C20H17NO5S2/c1-3-25-20(24)17-14(16-9-6-10-27-16)11-28-19(17)21-18(23)13-7-4-5-8-15(13)26-12(2)22/h4-11H,3H2,1-2H3,(H,21,23)

• InChIKey:
• OLGSQQIMNMQBNF-UHFFFAOYSA-N

• Ethyl 2-[(2-acetyloxybenzoyl)amino]-4-thiophen-2-ylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C20H17NO5S2 and its molecular weight is 415.5g/mol. The purity is usually 95%.